4-fluoro-3-methoxy-N-(2-morpholinoethyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-3-methoxy-N-(2-morpholin-4-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C13H19FN2O4S/c1-19-13-10-11(2-3-12(13)14)21(17,18)15-4-5-16-6-8-20-9-7-16/h2-3,10,15H,4-9H2,1H3
• InChI Key: AJOKSZUZZMDMAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)S(=O)(=O)NCCN2CCOCC2)F
• Molecular Formula: C13H19FN2O4S
• Molecular Weight: 318.37 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the use of boronic esters. For instance, N - (2-fluoro-4- (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methyl-butanamide, a boric acid derivative, is obtained by a two-step substitution reaction.

Molecular Structure Analysis

The molecular structure of similar compounds is often determined using techniques such as FTIR, 1H and 13C NMR, and MS. X-ray diffraction is also used to gauge the single crystal structure of the compound.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the use of boronic esters. Protodeboronation, a process that removes the boron moiety from the molecule, is a common reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are often determined using techniques such as melting point determination, vapor pressure measurement, and density determination.

Safety and Hazards

N-Fluorobenzenesulfonimide, a similar compound, is a commonly used electrophilic fluorinating agent in organic synthesis. It is a stable, easy-to-handle, crystalline material.

Future Directions

The future directions for the research and development of similar compounds often involve the exploration of new synthetic routes and applications. For instance, the formal anti-Markovnikov hydromethylation of alkenes is a valuable but unknown transformation that could be explored.